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Compound of Interest

Compound Name: Triisopropyl citrate

Cat. No.: B1609684 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental molecular characteristics

of triisopropyl citrate, a compound of interest in various scientific and pharmaceutical

applications.

Core Molecular Data
The essential molecular identifiers for triisopropyl citrate are summarized in the table below.

This information is critical for accurate experimental design, analytical characterization, and

computational modeling.

Parameter Value Reference

Molecular Formula C₁₅H₂₆O₇ [1][2][3][4]

Molecular Weight 318.36 g/mol [1][4]

IUPAC Name

tripropan-2-yl 2-

hydroxypropane-1,2,3-

tricarboxylate

[1]

CAS Registry Number 74592-76-0 [2][3][4]
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The relationship between the common name, molecular formula, and molecular weight is a

fundamental concept in chemistry. The molecular formula dictates the elemental composition,

which in turn determines the molecular weight. The following diagram illustrates this logical

connection for triisopropyl citrate.
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Caption: Logical flow from chemical name to molecular weight.

This document is intended for a technical audience and assumes a foundational knowledge of

chemistry. The data presented is compiled from publicly available chemical databases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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